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Compound of Interest

Compound Name: 1,3-Distearoyl-2-oleoylglycerol

Cat. No.: B142862

Essential Safety and Handling Guide for 1,3-
Distearoyl-2-oleoylglycerol

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 1,3-Distearoyl-2-oleoylglycerol (CAS No. 2846-04-
0). The following procedures are designed to ensure safe handling, operation, and disposal in a
laboratory setting.

Personal Protective Equipment (PPE)

While 1,3-Distearoyl-2-oleoylglycerol is not classified as a hazardous substance, adherence
to standard laboratory safety protocols is essential to minimize exposure and ensure a safe
working environment. The following table summarizes the recommended personal protective
equipment.
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PPE Category Item Specifications and Use

Nitrile or latex gloves are
recommended to prevent direct
skin contact.[1][2] Although not
Hand Protection Disposable Gloves specified in the substance's
SDS, this is a general
precaution for handling any

chemical.

Safety glasses with side
_ shields should be worn to
Eye Protection Safety Glasses ) )
protect against accidental

splashes.[1][3][4]

A standard laboratory coat
] should be worn to protect
Body Protection Laboratory Coat ) ] )
clothing and skin from potential

spills.[1][2][4][5]

Under normal handling
Respiratory Not Required conditions, respiratory

protection is not necessary.

Closed-toe shoes are required
to protect feet from spills or

Footwear Closed-Toe Shoes ] ) )
falling objects in the laboratory.

[1](2]

Operational Plan: Step-by-Step Handling Procedure

Follow these procedural steps for the safe handling of 1,3-Distearoyl-2-oleoylglycerol from
preparation to post-handling cleanup.

e Preparation:
o Ensure the work area, typically a laboratory bench, is clean and uncluttered.

o Don the appropriate personal protective equipment as outlined in the table above.
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o Verify that all necessary equipment, such as spatulas, weighing paper, and containers, are
clean and readily accessible.

e Handling:

[¢]

Retrieve the 1,3-Distearoyl-2-oleoylglycerol from its storage location. It is typically
stored at -20°C.[6]

[¢]

Allow the container to reach room temperature before opening to prevent condensation.

[e]

Carefully weigh the desired amount of the solid substance using a clean spatula.

o

If creating a solution, chloroform (10 mg/ml) can be used as a solvent.[7]

[¢]

Handle the substance gently to avoid creating dust.

[¢]

Keep the container sealed when not in use.

e Post-Handling:
o Clean all equipment and the work area thoroughly after use.
o Remove gloves and wash hands with soap and water.

o Store the 1,3-Distearoyl-2-oleoylglycerol in its original container and return it to the
appropriate storage conditions.

Disposal Plan

As 1,3-Distearoyl-2-oleoylglycerol is not classified as hazardous, disposal can typically follow
standard procedures for non-hazardous chemical waste. However, always adhere to your
institution's specific waste disposal guidelines.

e Unused Product: Dispose of in accordance with local, state, and federal regulations for non-
hazardous waste. Do not allow the substance to enter sewers or water systems.

» Contaminated Materials: Any materials, such as gloves, weighing paper, or paper towels,
that come into contact with the chemical should be disposed of as solid waste.
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Experimental Workflow

The following diagram illustrates the standard workflow for handling 1,3-Distearoyl-2-
oleoylglycerol in a laboratory setting.

Handling Workflow for 1,3-Distearoyl-2-oleoylglycerol

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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